Cas no 1198408-42-2 (N-(2-fluorophenyl)pyrazolo1,5-apyridine-3-carboxamide)

• Product Name: N-(2-fluorophenyl)pyrazolo1,5-apyridine-3-carboxamide
• CAS No: 1198408-42-2
• MF: C₁₄H₁₀FN₃O
• MW: 255.247106075287
• CID: 5668124
• PubChem ID: 46882439
• Update Time: 2025-10-25

N-(2-fluorophenyl)pyrazolo1,5-apyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z1171319394
• EN300-26770840
• BDBM50311289
• AKOS033130045
• CHEMBL1078965
• 1198408-42-2
• N-(2-fluorophenyl)pyrazolo[1,5-a]pyridine-3-carboxamide
• N-(2-fluorophenyl)pyrazolo1,5-apyridine-3-carboxamide

• Inchi： 1S/C14H10FN3O/c15-11-5-1-2-6-12(11)17-14(19)10-9-16-18-8-4-3-7-13(10)18/h1-9H,(H,17,19)
• InChI Key： JXSHBLZPRMDZAY-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1NC(C1C=NN2C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 255.08079011g/mol
• Monoisotopic Mass: 255.08079011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.4Ų

Additional information on N-(2-fluorophenyl)pyrazolo1,5-apyridine-3-carboxamide

N-(2-Fluorophenyl)Pyrazolo[1,5-a]Pyridine-3-Carboxamide: A Comprehensive Overview

N-(2-Fluorophenyl)Pyrazolo[1,5-a]Pyridine-3-Carboxamide, identified by the CAS number 1198408-42-2, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrazolopyridines, which are known for their versatile applications in drug discovery and material science. The structure of this compound is characterized by a pyrazolo[1,5-a]pyridine ring system substituted with a fluorophenyl group at the 3-position of the carboxamide moiety.

The synthesis of N-(2-Fluorophenyl)Pyrazolo[1,5-a]Pyridine-3-Carboxamide involves a series of well-established organic reactions, including nucleophilic aromatic substitution and amide bond formation. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of such compounds, reducing production costs and environmental impact. The fluorophenyl group plays a crucial role in modulating the electronic properties of the molecule, making it an attractive candidate for various biological assays.

Recent studies have highlighted the potential of N-(2-Fluorophenyl)Pyrazolo[1,5-a]Pyridine-3-Carboxamide as a modulator of key cellular pathways involved in inflammation and oxidative stress. For instance, research published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of reactive oxygen species (ROS). Furthermore, its ability to scavenge free radicals suggests its potential application in antioxidant therapies.

In addition to its pharmacological applications, N-(2-Fluorophenyl)Pyrazolo[1,5-a]Pyridine-3-Carboxamide has shown promise in materials science. Its unique electronic structure makes it a viable candidate for use in organic electronics, particularly as a component in light-emitting diodes (LEDs) and photovoltaic devices. Recent breakthroughs in crystal engineering have further enhanced its optoelectronic properties, paving the way for its integration into next-generation electronic devices.

The CAS number 1198408-42-2 is essential for identifying this compound in scientific databases and regulatory documents. Accurate identification is crucial for ensuring compliance with safety standards and facilitating international trade. Researchers are encouraged to consult reliable chemical databases such as PubChem and ChemSpider for detailed information on this compound's physical properties, toxicity profiles, and environmental fate.

In conclusion, N-(2-Fluorophenyl)Pyrazolo[1,5-a]Pyridine-3-Carboxamide represents a multifaceted compound with applications spanning drug discovery and materials science. Its unique chemical structure and versatile functional groups make it an invaluable tool for advancing scientific research. As ongoing studies continue to uncover its potential applications, this compound is poised to play a pivotal role in shaping future innovations across various industries.